Cas no 391198-82-6 (2(1H)-Pyrimidinone,1-(5-isoxazolidinyl)-5-methyl-4-(1H-1,2,4-triazol-1-yl)-)

• Product Name: 2(1H)-Pyrimidinone,1-(5-isoxazolidinyl)-5-methyl-4-(1H-1,2,4-triazol-1-yl)-
• CAS No: 391198-82-6
• MF: C₁₀H₁₂N₆O₂
• MW: 248.241280555725
• CID: 1506368
• Update Time: 2024-08-24

2(1H)-Pyrimidinone,1-(5-isoxazolidinyl)-5-methyl-4-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,1-(5-isoxazolidinyl)-5-methyl-4-(1H-1,2,4-triazol-1-yl)-
• 2(1H)-Pyrimidinone, 1-(5-isoxazolidinyl)-5-methyl-4-(1H-1,2,4-triazol-1-yl)-

• Inchi： 1S/C10H12N6O2/c1-7-4-15(8-2-3-13-18-8)10(17)14-9(7)16-6-11-5-12-16/h4-6,8,13H,2-3H2,1H3
• InChI Key： NDFVZLCOIJPMEN-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2ONCC2)C=C(C)C(N2C=NC=N2)=N1

Computed Properties

• Exact Mass: 248.10236

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 485.3±55.0 °C(Predicted)
• PSA: 84.64
• pka: 4.86±0.40(Predicted)